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Compound of Interest

Compound Name: 2-bromoacetic acid

Cat. No.: B113405

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for the handling of 2-bromoacetic acid.
Adherence to these guidelines is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety and Hazard Information

2-Bromoacetic acid is a corrosive and toxic substance that can cause severe skin burns and
eye damage.[1][2] It is harmful if swallowed, inhaled, or absorbed through the skin.[1][2] Acute
exposure can lead to irritation of the nose, throat, and lungs.[3] Therefore, strict adherence to
safety protocols and the use of appropriate personal protective equipment are mandatory.

Personal Protective Equipment (PPE) Protocol

A systematic approach to PPE selection and use is critical. The following sections detail the
required equipment and provide an operational plan for its use.

1. Eye and Face Protection:

o Requirement: Chemical safety goggles are the minimum requirement. For splash hazards, a
face shield worn over safety goggles is mandatory.[1][3]

o Standard: Ensure eye and face protection complies with OSHA 29 CFR 1910.133 or
European Standard EN166.[1]
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. Skin and Body Protection:

Gloves: Chemical-resistant gloves are required. Based on available data for similar
chemicals, nitrile or butyl rubber gloves are recommended for splash protection.[4] Always
inspect gloves for any signs of degradation before use.[5] For prolonged contact, select
gloves with a longer breakthrough time.

Protective Clothing: A lab coat or chemical-resistant apron is necessary. For larger quantities
or increased risk of exposure, a chemical-resistant suit covering the entire body is
recommended.[3]

. Respiratory Protection:

Requirement: A NIOSH/MSHA-approved respirator is necessary if working outside of a fume
hood, if exposure limits are exceeded, or if dust is generated.[1][4] For situations with a high
risk of aerosol or dust generation, a full-face respirator is recommended.[6]

Standard: Respiratory protection should comply with OSHA 29 CFR 1910.134 or European
Standard EN 149.[1]

Operational Plan for Handling 2-Bromoacetic Acid

Pre-Handling:

Risk Assessment: Conduct a thorough risk assessment for the specific procedure.

Fume Hood: All handling of 2-bromoacetic acid should be performed in a certified chemical
fume hood.[4]

PPE Inspection: Inspect all PPE for damage or defects before use.

Emergency Equipment: Ensure an eyewash station and safety shower are readily
accessible.[1][7]

Handling Procedure:

Donning PPE:
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[e]

Put on protective clothing (lab coat or suit).

o

Put on the respirator (if required).

[¢]

Put on eye and face protection.

[¢]

Put on gloves, ensuring they overlap the sleeves of the lab coat.

e Chemical Handling:
o Handle 2-bromoacetic acid with care to avoid creating dust or aerosols.[4]
o Use appropriate tools and equipment to minimize direct contact.

e Post-Handling:
o Wash hands thoroughly with soap and water after removing gloves.

Doffing PPE (in a designated area):

Remove gloves using a technique that avoids touching the outer surface.

Remove protective clothing.

Remove eye and face protection.

Remove the respirator (if used).

Wash hands and face thoroughly.

Glove Compatibility Data

While specific breakthrough time data for 2-bromoacetic acid is not readily available, the
following table provides guidance based on data for chemically similar substances. It is crucial
to consult the glove manufacturer's specific chemical resistance data.
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. Breakthrough Time Rating
Glove Material ] Notes
(General Guidance)

Not recommended for
o ) prolonged immersion. Change
Nitrile Rubber Good for splash protection _ _
gloves immediately after

contact.[3]

Offers superior resistance to

Butyl Rubber Excellent )
acids.[8]

Provides good resistance to a
Neoprene Good ]
range of acids.

Not generally recommended
) for handling strong acids. Can
Natural Rubber (Latex) Fair to Poor
degrade and may cause

allergic reactions.[8]

Resistance can vary
Polyvinyl Chloride (PVC) Fair significantly depending on the

formulation.

This table is for guidance only. On-site testing and consultation with safety professionals are
strongly recommended.

Disposal Plan
Contaminated PPE:

o Gloves and Disposable Items: All disposable PPE (gloves, shoe covers, etc.) that comes into
contact with 2-bromoacetic acid must be considered hazardous waste.

» Collection: Place contaminated disposable items in a designated, labeled, and sealed
hazardous waste container.[9]

o Reusable PPE: Decontaminate reusable PPE according to established laboratory
procedures. If decontamination is not possible, dispose of it as hazardous waste.
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2-Bromoacetic Acid Waste:

» Collection: Collect all 2-bromoacetic acid waste in a clearly labeled, sealed, and chemical-
resistant container.

o Disposal: Dispose of as hazardous waste through your institution's Environmental Health
and Safety (EHS) department, in accordance with local, state, and federal regulations.[9]

o Spills: In case of a spill, evacuate the area and follow your institution's spill response
protocol.[9] Use appropriate PPE for cleanup and collect all contaminated materials for
disposal as hazardous waste.[9]

PPE Selection and Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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